Cas no 60811-23-6 (3-Chloro-4-fluorothiophenol)

• Product Name: 3-Chloro-4-fluorothiophenol
• CAS No: 60811-23-6
• MF: C₆H₄ClFS
• MW: 162.612362861633
• MDL: MFCD00052938
• CID: 90073
• PubChem ID: 2734197
• Update Time: 2025-06-13

3-Chloro-4-fluorothiophenol Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-4-fluorothiophenol
• 3-CHLORO-4-FLUOROBENZENE-1-THIOL
• 3-chloro-4-fluorobenzenethiol
• 3-Chloro-4-fluorobenzene-1-thiol, Tech.
• 3-Chloro-4-fluorothiophenol, tech
• 3-chloro-4-fluoro-benzenethiolate
• AKOS005256563
• 3-chloro-4-fluoro-benzenethiol
• CS-0119905
• DTXSID00370154
• FT-0615402
• SFSHSIFYTWIGSF-UHFFFAOYSA-N
• GS-6132
• A832897
• 60811-23-6
• 3-chloro-4-flurothiophenol
• AC-26492
• MFCD00052938
• EN300-12354
• SCHEMBL416071
• DB-053712

• MDL： MFCD00052938
• Inchi： 1S/C6H4ClFS/c7-5-3-4(9)1-2-6(5)8/h1-3,9H
• InChI Key： SFSHSIFYTWIGSF-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)S)F

Computed Properties

• Exact Mass: 161.97100
• Monoisotopic Mass: 161.971
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 99.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing
• Topological Polar Surface Area: 1A^2

Experimental Properties

• Color/Form: Odorous liquid
• Density: 1.375±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 209.2±20.0 ºC (760 Torr),
• Flash Point: 80.3±21.8 ºC,
• Refractive Index: 1.5705-1.5735
• Solubility: Almost insoluble (0.014 g/l) (25 º C),
• PSA: 38.80000
• LogP: 2.76780
• Sensitiveness: Stench

3-Chloro-4-fluorothiophenol Security Information

• Hazard Statement： Irritant/Stench
• Hazard Category Code： 36/37/38-20/21/22-22
• Safety Instruction： S36/37/39-S26
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• HazardClass：IRRITANT, STENCH

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Thiophenols

Additional information on 3-Chloro-4-fluorothiophenol

Comprehensive Overview of 3-Chloro-4-fluorothiophenol (CAS No. 60811-23-6): Properties, Applications, and Industry Insights

3-Chloro-4-fluorothiophenol (CAS No. 60811-23-6) is a specialized aromatic compound widely recognized for its unique chemical properties and versatile applications in pharmaceuticals, agrochemicals, and material science. With the growing demand for halogenated thiophenols in synthetic chemistry, this compound has garnered significant attention due to its role as a key intermediate in the development of high-performance materials and bioactive molecules. Its molecular structure, featuring both chloro and fluoro substituents, enhances reactivity and selectivity, making it invaluable for cross-coupling reactions and heterocyclic synthesis.

In recent years, the surge in research on fluorinated building blocks has propelled interest in 3-Chloro-4-fluorothiophenol. Researchers and manufacturers frequently search for terms like "synthesis of halogenated thiophenols", "applications of fluorophenols", and "CAS 60811-23-6 suppliers", reflecting its industrial relevance. The compound’s stability under rigorous reaction conditions and compatibility with modern green chemistry protocols align with the global shift toward sustainable chemical processes. This positions it as a critical component in the design of eco-friendly catalysts and biodegradable polymers.

From a technical perspective, 3-Chloro-4-fluorothiophenol exhibits notable physicochemical characteristics, including a moderate boiling point and solubility in organic solvents like dichloromethane and ethanol. These traits facilitate its use in Pd-catalyzed reactions, such as Suzuki-Miyaura couplings, which are pivotal in pharmaceutical API manufacturing. Additionally, its electron-withdrawing groups contribute to enhanced electrophilicity, enabling precise functionalization in complex molecular architectures. Such attributes address frequent queries like "how to optimize thiophenol reactions" or "role of halogenated intermediates in drug discovery".

The agrochemical sector also leverages 3-Chloro-4-fluorothiophenol for synthesizing herbicidal and fungicidal agents, responding to the rising demand for crop protection solutions. Innovations in precision agriculture have further driven the need for tailored chemical scaffolds, where this compound’s derivatization potential offers competitive advantages. Discussions around "next-gen agrochemical intermediates" often highlight its utility in developing compounds with lower environmental persistence and higher target specificity.

Quality control and regulatory compliance are critical for CAS 60811-23-6 applications. Analytical techniques such as GC-MS, HPLC, and NMR ensure purity standards, while adherence to REACH and FDA guidelines guarantees safe handling and commercialization. Industry professionals frequently explore "analytical methods for thiophenol derivatives" and "regulatory updates for fluorinated chemicals", underscoring the compound’s intersection with compliance and innovation.

Looking ahead, the integration of 3-Chloro-4-fluorothiophenol into high-throughput screening libraries and AI-driven molecular design platforms exemplifies its forward-looking potential. As computational chemistry advances, this compound’s role in virtual reaction optimization and machine learning-assisted synthesis is poised to expand, addressing trending searches like "AI in chemical intermediate development". Its synergy with cutting-edge technologies ensures sustained relevance in a rapidly evolving chemical landscape.